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Compound of Interest

Compound Name: 5-Ethylpyridine-3-sulfonic acid
CAS No.: 801144-33-2
Cat. No.: B13788103
Get Quote
. J

Executive Summary & Immediate Safety Profile

5-Ethylpyridine-3-sulfonic acid (CAS: 801144-33-2) is a functionalized heterocyclic building
block.[1][2] While often overlooked as a mere "intermediate," its disposal requires specific
protocols due to its dual nature: it possesses a basic nitrogen (pyridine ring) and a strongly
acidic moiety (sulfonic acid).

Critical Hazard: The primary disposal hazard is Corrosivity (RCRA D002).[1] Upon contact with
moisture or mucous membranes, the sulfonic acid group drives the pH down significantly,
capable of causing severe skin burns and eye damage.
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Parameter Critical Data

Physical State Solid (White to yellow powder/crystals)
Primary Hazard Corrosive (Skin/Eye Cat 1B)

Signal Word DANGER

o Strong Oxidizers (Violent reaction), Strong
Incompatibilities . L
Bases (Exothermic neutralization)

D002 (Corrosivity), potentially D038 (Pyridine) if

leaching occurs

RCRA Code

Chemical Profile: The "Why" Behind the Protocol

To dispose of this chemical safely, you must understand its behavior in solution.[1]

o Zwitterionic Character: In its solid state, the molecule likely exists as a zwitterion (internal
salt), where the sulfonic acid protonates the pyridine nitrogen. However, in the presence of
water, the sulfonic acid group (

) dissociates completely, overwhelming the weak basicity of the pyridine ring.[1]

e The Nitrogen Factor: Unlike simple mineral acids (like

), this compound contains a heterocyclic nitrogen. Do not mix with bleach (Sodium
Hypochlorite). Oxidizing pyridine derivatives can generate toxic chloramines or unstable N-
oxides.[1]

o Exothermic Potential: Neutralization releases significant heat (enthalpy of neutralization).[1]
Because the molecular weight (187.22 g/mol ) is relatively high compared to mineral acids,
the heat density is lower, but rapid addition of base can still cause flash-boiling in small
volumes.[1]

Step-by-Step Disposal Procedures
Scenario A: Disposal of Pure Solid Reagent

Best for: Expired shelf stock or excess dry reagent.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13788103?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Direct Incineration (Lab Pack) is the industry gold standard.[1]

e Segregation: Do not combine with general organic trash.[1] Segregate into a container
marked "Solid Corrosive - Acidic."[1]

o Packaging: Keep in the original glass or HDPE container if possible. If transferring, use a
wide-mouth HDPE jar.[1]

o Labeling: Label clearly: "5-Ethylpyridine-3-sulfonic acid. Corrosive Solid. Acidic."

o Disposal Path: Submit for High-Temperature Incineration. This ensures the destruction of the
pyridine ring, preventing groundwater contamination.[1]

Scenario B: Disposal of Aqueous Solutions/Reaction
Mixtures

Best for: HPLC waste, reaction byproducts, or dissolved stock.

Protocol: Controlled Neutralization Note: Only perform this if your local EHS regulations permit
drain disposal of neutralized, non-toxic organic salts. If not, treat as Liquid Hazardous Waste.

e Preparation:
o Don PPE: Nitrile gloves (0.11mm min thickness), chemical splash goggles, and lab coat.
o Place the solution in a fume hood inside a secondary containment tray.[1]
e Dilution:
o If the solution is concentrated (>10% wi/v), dilute 1:5 with cold water to act as a heat sink.
¢ Neutralization (The "Titration" Approach):
o Reagent: Use 5% Sodium Bicarbonate (

) or Sodium Carbonate (

).[1] Avoid Sodium Hydroxide (
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) to prevent rapid temperature spikes.[1]

o Action: Add base slowly with stirring. Expect effervescence (
release).[1]
o Target: Adjust pH to 6.0 — 9.0.
 Verification:
o Use a calibrated pH meter or broad-range litmus paper.[1] Do not rely on visual cues.
 Final Disposition:

o Option 1 (Zero Discharge): Pour neutralized soup into a carboy labeled "Aqueous Waste -
Organic/Pyridine Derivatives." (Recommended).[1]

o Option 2 (Drain - Only if permitted): Flush with 20 volumes of water.[1] Warning: Many
jurisdictions prohibit pyridine derivatives in sewer systems due to persistence.

Visual Workflow: Decision Logic

The following diagram outlines the decision process for disposing of 5-Ethylpyridine-3-
sulfonic acid.
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Figure 1: Decision tree for segregating and treating 5-Ethylpyridine-3-sulfonic acid waste

streams.

Regulatory Compliance & Classification

When filling out your waste manifest, precise classification prevents regulatory fines and
ensures safety for transport personnel.[1]
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US EPA (RCRA) Codes|[1]

e D002 (Corrosivity): Applicable if the waste is aqueous and has a pH

2.[1] Even as a solid, it is best managed as a characteristic corrosive solid.[1]

» D038 (Pyridine): While this specific ethyl-sulfonic acid derivative is not explicitly listed as
D038, the EPA Toxicity Characteristic Leaching Procedure (TCLP) limit for Pyridine is 5.0
mg/L. If the sulfonic acid group cleaves or if the waste contains unreacted pyridine
impurities, it may trigger this code.[1] Conservative Approach: Always list potential pyridine
content on the profile.[1]

Transport (DOT)

If you must transport this waste off-site (via a licensed hauler):

e Proper Shipping Name: Corrosive solid, acidic, organic, n.o.s. (5-Ethylpyridine-3-sulfonic
acid)[1]

e Hazard Class: 8

o Packing Group: Il or lll (depending on corrosivity testing; assume Il for safety).[1]
Emergency Procedures (Spills)

Do not use water to clean up a solid spill—this creates a larger corrosive liquid footprint.[1]
 |solate: Evacuate the immediate area (10-meter radius).

o PPE: Wear a face shield and double nitrile gloves.[1]

o Containment:

o Solid Spill: Cover with dry lime, sand, or soda ash to neutralize potential acidity. Sweep
carefully to avoid dust generation.[1][3][4]

o Liquid Spill: Absorb with vermiculite or a commercial "Acid Neutralizing" spill pillow.[1]
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o Decontamination: Once the bulk material is removed, wipe the surface with a dilute sodium
bicarbonate solution until bubbling ceases, then rinse with water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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